Cas no 315241-74-8 (1-(4-bromophenyl)-3-(furan-2-yl)-3-(4-methylbenzenesulfonyl)propan-1-one)

• Product Name: 1-(4-bromophenyl)-3-(furan-2-yl)-3-(4-methylbenzenesulfonyl)propan-1-one
• CAS No: 315241-74-8
• MF: C₂₀H₁₇BrO₄S
• MW: 433.315583944321
• CID: 3072662
• PubChem ID: 3135158
• Update Time: 2025-08-04

1-(4-bromophenyl)-3-(furan-2-yl)-3-(4-methylbenzenesulfonyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-(2-furyl)-3-[(4-methylphenyl)sulfonyl]propan-1-one
• 1-(4-bromophenyl)-3-(furan-2-yl)-3-(4-methylbenzenesulfonyl)propan-1-one
• AKOS002186787
• 1-(4-bromophenyl)-3-(furan-2-yl)-3-(4-methylphenyl)sulfonylpropan-1-one
• STK867283
• AKOS016245276
• 1-(4-bromophenyl)-3-(furan-2-yl)-3-tosylpropan-1-one
• F0862-0348
• 1-(4-bromophenyl)-3-(furan-2-yl)-3-[(4-methylphenyl)sulfonyl]propan-1-one
• 1-(4-BROMOPHENYL)-3-(2-FURYL)-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE
• AG-690/40640590
• 315241-74-8

• Inchi： 1S/C20H17BrO4S/c1-14-4-10-17(11-5-14)26(23,24)20(19-3-2-12-25-19)13-18(22)15-6-8-16(21)9-7-15/h2-12,20H,13H2,1H3
• InChI Key： ATGYVSWQBDXTNE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC(C1=CC=CO1)S(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 432.00309Da
• Monoisotopic Mass: 432.00309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.7Ų

Additional information on 1-(4-bromophenyl)-3-(furan-2-yl)-3-(4-methylbenzenesulfonyl)propan-1-one

Introduction to 1-(4-bromophenyl)-3-(furan-2-yl)-3-(4-methylbenzenesulfonyl)propan-1-one (CAS No. 315241-74-8) and Its Emerging Applications in Chemical Biology

The compound 1-(4-bromophenyl)-3-(furan-2-yl)-3-(4-methylbenzenesulfonyl)propan-1-one, identified by its CAS number 315241-74-8, represents a significant advancement in the field of chemical biology. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a 4-bromophenyl group, a furan-2-yl moiety, and a 4-methylbenzenesulfonyl substituent contributes to its complex pharmacophoric properties, making it a valuable scaffold for drug discovery and molecular research.

Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. Its structural composition suggests interactions with enzymes and receptors involved in inflammation, pain perception, and neurodegenerative diseases. The 4-bromophenyl group, known for its ability to enhance binding affinity, plays a crucial role in stabilizing protein-ligand interactions. Meanwhile, the furan-2-yl ring introduces flexibility and electronic properties that can fine-tune the compound's bioactivity. The 4-methylbenzenesulfonyl moiety further contributes to its pharmacological profile by providing a hydrophobic surface for receptor engagement.

In the realm of medicinal chemistry, derivatives of this compound have been explored for their therapeutic potential. For instance, modifications to the 4-methylbenzenesulfonyl group have led to compounds with enhanced anti-inflammatory properties, making them candidates for treating chronic inflammatory disorders. Additionally, the furan-2-yl moiety has been linked to improved blood-brain barrier penetration, which is critical for developing treatments targeting central nervous system disorders. These findings align with the broader trend in drug discovery toward rational design based on structural optimization.

Advances in computational chemistry have further accelerated the investigation of this compound. Molecular docking studies have revealed that the interaction between 1-(4-bromophenyl)-3-(furan-2-yl)-3-(4-methylbenzenesulfonyl)propan-1-one and target proteins follows principles of complementary shape and charge distribution. This underscores the importance of structural features such as the 4-bromophenyl and furan-2-yl groups in determining binding affinity. Moreover, quantum mechanical calculations have provided insights into the electronic properties that govern its reactivity, offering a foundation for synthetic modifications aimed at improving bioavailability and efficacy.

The synthesis of this compound exemplifies modern organic chemistry techniques. Multi-step reactions involving palladium-catalyzed cross-coupling and sulfonamide formation have enabled efficient construction of its core structure. The incorporation of the 4-bromophenyl, furan-2-yl, and 4-methylbenzenesulfonyl groups has been optimized to maximize yield while maintaining functional integrity. Such synthetic strategies are essential for producing derivatives with tailored biological activities, underscoring the compound's versatility as a chemical probe.

Emerging research also highlights its role in probing cellular signaling pathways. Preclinical studies indicate that derivatives of this compound can modulate kinases and transcription factors relevant to cancer progression. The interplay between the 4-bromophenyl, furan-2-yl, and 4-methylbenzenesulfonyl moieties appears to fine-tune interactions with these targets, suggesting potential therapeutic applications in oncology. Additionally, its ability to cross cell membranes has been exploited in developing novel delivery systems for drug administration.

The compound's stability under various conditions has been another area of focus. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have confirmed its structural integrity under physiological conditions. This stability is crucial for pharmaceutical applications, where compounds must retain their efficacy over time without degradation. Furthermore, preliminary toxicological assessments suggest low toxicity profiles, making it a promising candidate for further clinical development.

Collaborations between academic institutions and pharmaceutical companies have driven innovation in utilizing this compound as a starting point for drug development. By leveraging high-throughput screening technologies, researchers can rapidly identify analogs with enhanced biological activity. The integration of machine learning algorithms has further accelerated this process by predicting optimal modifications based on structural data. Such interdisciplinary approaches are reshaping how novel therapeutics are discovered and developed.

The future prospects of this compound are vast, particularly as new methodologies emerge in chemical biology. Advances in gene editing technologies may enable targeted delivery systems that exploit its properties for precision medicine applications. Moreover, its role as a scaffold for covalent inhibitors could open new avenues in treating resistant pathogens by irreversibly modifying target proteins.